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Compound of Interest

Compound Name: 3,5-Dichlorophenyithiourea
CAS No.: 107707-33-5
Cat. No.: B024775
Get Quote
. J

Compound Class: Halogenated Phenylthiourea Primary Applications: Urease Inhibition,
Anticancer Drug Design, Agrochemical Development Document ID: DCPT-RES-2026-v1

Executive Summary & Chemical Profile

3,5-Dichlorophenylthiourea (3,5-DCPT) represents a privileged scaffold in medicinal
chemistry due to the synergistic combination of a lipophilic, electron-deficient aromatic ring and
a bidentate sulfur-nitrogen chelating core. While its urea analog (COH-SR4) is a documented
anticancer agent, the thiourea variant offers distinct advantages in metal chelation (soft base
sulfur) and membrane permeability, making it a prime candidate for three specific research
vectors:

o Urease Inhibition: Targeting Helicobacter pylori and soil nitrogenase activity.

e Oncology (Bioisosteric Design): Targeting AMPK/GST pathways in melanoma and lung
cancer.

e Antimicrobial Energetics: Disrupting mycobacterial respiration.
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Chemical Structure & Properties[1][2][3][4][5][6][7]

e |[UPAC Name: 1-(3,5-Dichlorophenyl)thiourea
e Molecular Formula: C7HeCIl2N2S
o Key Pharmacophore: The thiourea moiety (

) acts as a hydrogen bond donor/acceptor and a metal chelator. The 3,5-dichloro substitution
increases lipophilicity (

) and metabolic stability by blocking para-oxidation.

Core Research Area 1: Urease Inhibition (High
Confidence)

Application: Peptic Ulcer Therapy (H. pylori) & Agrochemical Nitrogen Stabilizers.

The Mechanism

Urease is a nickel-dependent metalloenzyme. The sulfur atom in 3,5-DCPT acts as a "soft"
base, showing high affinity for the

ions in the enzyme's active site. Unlike urea derivatives, thioureas can displace water
molecules coordinated to Nickel, effectively locking the enzyme in an inactive state.

Experimental Evidence: Research indicates that electron-withdrawing groups (like Chlorine) on
the phenyl ring enhance the acidity of the N-H protons, strengthening the binding interaction
with the active site residues (specifically His

222 and Asp
360).

Experimental Protocol: Urease Inhibition Assay
(Indophenol Method)

o Objective: Determine the

of 3,5-DCPT against Jack Bean Urease.
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» Validation: Use Thiourea or Acetohydroxamic acid as a positive control.
Step-by-Step Workflow:

o Preparation: Dissolve 3,5-DCPT in DMSO (stock 10 mM). Dilute with phosphate buffer (pH
8.2) to varying concentrations (0.1 — 100

).
e Incubation: Mix
of enzyme solution (
) with
of test compound. Incubate at
for 15 minutes to allow inhibitor binding.

e Substrate Addition: Add

of Urea solution (
). Incubate for 15 minutes.

¢ Reaction Termination: Add

of phenol-hypochlorite reagents (Indophenol method).

¢ Quantification: Measure absorbance at

after 10 minutes.

o Calculation:

Core Research Area 2: Anticancer Bioisostere
(Exploratory)

Application: Melanoma and Non-Small Cell Lung Cancer (NSCLC).
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The Scientific Rationale

The urea analog 1,3-bis(3,5-dichlorophenyl)urea (COH-SR4) is a potent inhibitor of Glutathione
S-Transferase (GST) and an activator of AMPK. The thiourea bioisostere (3,5-DCPT) is
predicted to maintain the hydrophobic interaction with the GST binding pocket while altering the

hydrogen bonding dynamics due to the larger Van der Waals radius of Sulfur.

Hypothesis: 3,5-DCPT may exhibit superior intracellular retention or distinct kinase selectivity
profiles compared to COH-SR4.

Visualization: Proposed Signaling Pathway Modulation

The following diagram illustrates the mechanism established for the urea analog, which serves
as the template for testing 3,5-DCPT.
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Figure 1: Hypothesized mechanism of action for 3,5-DCPT in cancer cells, based on the COH-

SR4 pharmacophore model.
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Core Research Area 3: Antimicrobial Energetics

Application: Multi-Drug Resistant (MDR) Tuberculosis.

Recent studies on diphenyl-thioureas suggest they act as "uncouplers” of oxidative
phosphorylation in mycobacteria. The lipophilic 3,5-dichlorophenyl ring facilitates penetration of
the thick mycolic acid cell wall of M. tuberculosis, while the thiourea headgroup disrupts the
proton motive force (PMF).

Key Metric to Measure:

¢ MIC (Minimum Inhibitory Concentration): Against M. smegmatis (surrogate) and M.
tuberculosis H37Rv.

o Selectivity Index (SI):
(Vero cells) / MIC.

Synthesis & Characterization Protocol

To ensure research integrity, 3,5-DCPT should be synthesized in-house to guarantee purity, as
commercial batches often contain aniline impurities.

Reaction Scheme
Detailed Methodology

o Addition: Dissolve 3,5-dichloroaniline (10 mmol) in dry acetone. Dropwise add benzoyl
isothiocyanate (11 mmol) under stirring.

» Reflux: Heat to reflux for 4 hours. A solid precipitate (benzoyl thiourea intermediate) will form.
e Hydrolysis: Filter the solid and suspend in 10% NaOH solution. Heat at

for 30 minutes to cleave the benzoyl group.

o Workup: Acidify the solution with HCI to pH 4. The product, 3,5-Dichlorophenylthiourea, will
precipitate.
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 Purification: Recrystallize from Ethanol/Water (1:1).
 Validation:
o Melting Point: Expect

(verify with literature).

o NMR:

NMR (DMSO-
) should show two distinct broad singlets for
and

, and aromatic protons at

Summary of Quantitative Potential

Research Area Target Mechanism Est. Potency Range Primary Challenge

Selectivity vs. Human

Urease Inhibitor Ni2+ Chelation _
Carbonic Anhydrase
] o Solubility in aqueous
Anticancer GST Inhibition / AMPK )
media
] Cytotoxicity to host
Antitubercular PMF Uncoupler
cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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